Cas no 897620-56-3 (N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 897620-56-3
• MF: C₁₉H₁₇ClN₄O₃S₂
• MW: 448.946280241013
• CID: 6401746
• PubChem ID: 18561131
• Update Time: 2025-07-15

N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• N-[(2-chlorophenyl)methyl]-2-{[5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• AKOS024613117
• N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• N-(2-chlorobenzyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• F1838-0895
• 897620-56-3

• Inchi： 1S/C19H17ClN4O3S2/c20-15-9-5-4-6-13(15)10-21-17(26)12-28-19-24-23-18(29-19)22-16(25)11-27-14-7-2-1-3-8-14/h1-9H,10-12H2,(H,21,26)(H,22,23,25)
• InChI Key： KVUAGCXFQJDJHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CSC1=NN=C(NC(COC2C=CC=CC=2)=O)S1)=O

Computed Properties

• Exact Mass: 448.0430605g/mol
• Monoisotopic Mass: 448.0430605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Additional information on N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

Introduction to N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 897620-56-3)

N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 897620-56-3, represents a novel molecular entity with a complex structural framework. The presence of multiple functional groups, including chlorophenyl, phenoxyacetamide, and thiadiazole sulfanyl moieties, suggests a high potential for biological activity and makes it a subject of intense research interest.

The structural composition of this compound is characterized by its intricate arrangement of heterocyclic rings and functional groups. The 2-chlorophenyl moiety introduces a halogenated aromatic ring, which is often utilized in medicinal chemistry to modulate electronic properties and enhance binding affinity to biological targets. The phenoxyacetamide group contributes an amide linkage attached to a phenoxy substituent, a common motif found in bioactive molecules that can interact with various biological receptors. Additionally, the 1,3,4-thiadiazole core is a well-known pharmacophore in drug discovery, known for its ability to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their diverse pharmacological profiles. The sulfanyl group appended to the thiadiazole ring in this compound further enhances its potential for biological activity. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets. The overall structure of N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation in drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenoxyacetamide group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the attachment of the sulfanyl group to the thiadiazole ring requires optimization to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to achieve the desired molecular architecture.

The pharmacological evaluation of N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide is currently underway in several research laboratories. Preliminary studies have shown promising results in vitro, indicating potential activity against various disease targets. The compound's ability to interact with biological receptors and modulate cellular processes makes it an attractive candidate for further development into a therapeutic agent. Specifically, its potential applications may include antimicrobial therapy, where the thiadiazole core has been shown to exhibit broad-spectrum activity against resistant strains of bacteria.

In addition to its antimicrobial properties, this compound may also demonstrate efficacy in treating inflammatory disorders. The presence of the amide group and the sulfanyl moiety suggests that it can interact with inflammatory pathways and modulate cytokine production. Furthermore, the structural features of this molecule may enable it to cross the blood-brain barrier or other biological barriers, enhancing its therapeutic reach.

The development of new drugs often involves rigorous testing to assess their safety and efficacy before they can be approved for clinical use. N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, with its complex structure and multiple functional groups, will require extensive characterization through spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques will help elucidate its molecular structure and confirm its identity.

The computational modeling of this compound is also an essential step in understanding its potential interactions with biological targets. Molecular docking studies can predict how this molecule binds to specific receptors or enzymes involved in disease pathways. These predictions can guide experimental design and help optimize the compound's pharmacological properties.

The future prospects for N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical benefits for patients.

In conclusion, N-(2-chlorophenyl)methyl-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 897620-56-3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its multifaceted functional groups make it a versatile molecular scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound，it is likely to play an important role in the development of novel therapeutic agents.